Cas no 550999-74-1 (Encenicline hydrochloride)

• Product Name: Encenicline hydrochloride
• CAS No: 550999-74-1
• MF: C₁₆H₁₈Cl₂N₂OS
• MW: 357.2979
• CID: 2601524
• PubChem ID: 46208542
• Update Time: 2025-05-24

Encenicline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EVP-6124 (hydrochloride)
• Encenicline hydrochloride
• N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-7-chloro-1-benzothiophene-2-carboxamide,hydrochloride
• Encenicline HCl salt
• VYV1YE9W06
• Encenicline hydrochloride [USAN]
• Encenicline hydrochloride (USAN)
• (R)-7-chloro-N-(quinuclidin-3-yl)benzo[b]thiophene-2-carboxamide hydrochloride.
• (R)-7-chloro-N-(quinuclidin-3-yl)benzo[b]thiophene-2-carboxamide hydrochloride
• SB16779
• D10702
• Q27292104
• (R)-7-CHLORO-N-(QUINUCLIDIN-
• SCHEMBL744202
• Benzo(b)thiophene-2-carboxamide, N-(3R)-1-azabicyclo(2.2.2)oct-3-yl-7-chloro-, hydrochloride (1:1)
• (R)-7-CHLORO-N-(QUINUCLIDIN-3-YL)BENZO(B)THIOPHENE-2-CARBOXAMIDE HYDROCHLORIDE
• AKOS027263838
• AKOS037643768
• 550999-74-1 (HCl)
• CHEMBL5305778
• N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]-7-chloro-1-benzothiophene-2-carboxamide hydrochloride
• N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]-7-chloro-1-benzothiophene-2-carboxamide monohydrochloride
• N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-7-chloro-1-benzothiophene-2-carboxamide;hydrochloride
• ENCENICLINE HYDROCHLORIDE [WHO-DD]
• MFCD29049883
• N-[(3R)-1-Azabicyclo[2.2.2]octan-3-yl]-7-chloro-1-benzothiophene-2-carboxamide--hydrogen chloride (1/1)
• OIJYTJGIDVTCFF-ZOWNYOTGSA-N
• GLXC-10319
• CS-1005
• 550999-74-1
• AS-35280
• DTXSID40673090
• N-((3R)-1-azabicyclo(2.2.2)oct-3-yl)-7-chloro-1-benzothiophene-2-carboxamide monohydrochloride
• EVP-6124 hydrochloride
• CHEMBL3137323
• BENZO(B)THIOPHENE-2-CARBOXAMIDE, N-(3R)-1-AZABICYCLO(2.2.2)OCT-3-YL-7-CHLORO-, MONOHYDROCHLORIDE
• Encenicline hydrochloride (EVP-6124)?
• HY-15430A
• UNII-VYV1YE9W06

• MDL： MFCD23098774
• Inchi： 1S/C16H17ClN2OS.ClH/c17-12-3-1-2-11-8-14(21-15(11)12)16(20)18-13-9-19-6-4-10(13)5-7-19;/h1-3,8,10,13H,4-7,9H2,(H,18,20);1H/t13-;/m0./s1
• InChI Key： OIJYTJGIDVTCFF-ZOWNYOTGSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C2=C1SC(=C2[H])C(N([H])[C@@]1([H])C([H])([H])N2C([H])([H])C([H])([H])C1([H])C([H])([H])C2([H])[H])=O.Cl[H]

Computed Properties

• Exact Mass: 356.05169g/mol
• Monoisotopic Mass: 356.05169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6
• Molecular Weight: 357.3g/mol

Encenicline hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Encenicline hydrochloride

Recent Advances in Encenicline Hydrochloride (550999-74-1) Research: A Comprehensive Update

Encenicline hydrochloride (CAS: 550999-74-1), a selective α7 nicotinic acetylcholine receptor (α7 nAChR) agonist, has garnered significant attention in recent years for its potential therapeutic applications in cognitive disorders, particularly Alzheimer's disease and schizophrenia. This research briefing synthesizes the latest findings on Encenicline hydrochloride, focusing on its mechanism of action, clinical trial outcomes, and emerging applications in neuropharmacology. The compound's unique ability to modulate cholinergic neurotransmission while minimizing adverse effects positions it as a promising candidate for cognitive enhancement.

Recent phase II clinical trials have demonstrated Encenicline's efficacy in improving cognitive function in patients with mild-to-moderate Alzheimer's disease. A 2019 multicenter study published in *Journal of Alzheimer's Disease* reported statistically significant improvements in ADAS-Cog scores (p<0.01) compared to placebo, with a favorable safety profile. The drug's selective activation of α7 nAChRs appears to enhance synaptic plasticity and reduce neuroinflammation, addressing two key pathological features of Alzheimer's disease. These findings have reinvigorated research interest in cholinergic modulation as a therapeutic strategy.

Pharmacokinetic studies of Encenicline hydrochloride have revealed important insights into its metabolic profile. Research published in *Xenobiotica* (2022) identified CYP2D6 as the primary enzyme responsible for its metabolism, explaining observed interindividual variability in drug response. This has led to the development of personalized dosing protocols based on pharmacogenetic testing. Additionally, novel formulation strategies, including sustained-release preparations, are being explored to optimize the drug's therapeutic window and minimize peak-related side effects.

Emerging preclinical data suggests potential applications beyond cognitive disorders. A 2023 study in *Neuropharmacology* demonstrated Encenicline's neuroprotective effects in traumatic brain injury models, reducing neuronal apoptosis by 42% (p<0.001) through α7 nAChR-mediated PI3K/Akt pathway activation. Furthermore, its anti-inflammatory properties are being investigated for potential use in autoimmune conditions, with preliminary results showing inhibition of pro-inflammatory cytokine release in microglial cells.

Despite these promising developments, challenges remain in Encenicline hydrochloride's clinical translation. The recent termination of a phase III trial due to efficacy concerns in a specific patient subgroup underscores the need for better biomarkers to predict treatment response. Current research efforts are focusing on identifying genetic and proteomic signatures that correlate with positive outcomes, as well as exploring combination therapies with other neuroprotective agents to enhance therapeutic effects.

The intellectual property landscape surrounding Encenicline hydrochloride continues to evolve, with several new patents filed in 2023 covering novel crystalline forms and prodrug derivatives. These developments aim to improve the compound's physicochemical properties and bioavailability. Meanwhile, analytical methods for 550999-74-1 quantification in biological matrices have advanced significantly, with UPLC-MS/MS assays now achieving detection limits below 0.1 ng/mL, facilitating more precise pharmacokinetic studies.

In conclusion, Encenicline hydrochloride represents a compelling case study in targeted neuropharmacology development. While clinical outcomes have been mixed, the accumulating mechanistic understanding and expanding potential applications warrant continued investigation. Future research directions likely include precision medicine approaches, novel formulation technologies, and exploration of synergistic combinations with other neuroactive compounds. The ongoing studies with 550999-74-1 may not only determine Encenicline's therapeutic future but also contribute valuable insights into α7 nAChR biology and its role in neurological disorders.